Cas no 33426-53-8 (9H-Purine,8-(methylthio)-)
9H-Purine,8-(methylthio)- structure
Product Name:9H-Purine,8-(methylthio)-
9H-Purine,8-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine,8-(methylthio)-
- 1H-Purine, 8-(methylthio)-
- 8-Methylthio-purin
- 6I3KZE7926
- Thiopurine, 8-methyl-
- WLN: T56 BM DN FN HNJ CS1
- 9H-Purine, 8-(methylthio)-
- 8-(Methylthio)-1H-purine
- NSC24128
- UNII-6I3KZE7926
- NSC 24128
- AI3-50268
- 8-(METHYLTHIO)-9H-PURINE
- NSC-24128
- SCHEMBL1371018
- MLS002638975
- 8-(Methylsulfanyl)-7H-purine #
- SMR001548435
- 8-methylmercapto-purine
- 8-methylsulfanyl-7H-purine
- 33426-53-8
- DTXSID20187069
- OOUSHFSJKWPYDZ-UHFFFAOYSA-N
- HMS3085M13
- 8-(Methylthio)purine
- CHEMBL1724918
- Purine, 8-(methylthio)-
-
- Inchi： 1S/C6H6N4S/c1-11-6-9-4-2-7-3-8-5(4)10-6/h2-3H,1H3,(H,7,8,9,10)
- InChI Key： OOUSHFSJKWPYDZ-UHFFFAOYSA-N
- SMILES： S(C)C1=NC2=C(C=NC=N2)N1
Computed Properties
- Exact Mass: 166.03100
- Monoisotopic Mass: 166.03131738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 79.76000
- LogP: 1.07480
9H-Purine,8-(methylthio)- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
9H-Purine,8-(methylthio)- Related Literature
-
1. Tautomerism, protonation, and methylation in methylthiopurines; factors determining electrophilic attack on purinesUri Reichman,Felix Bergmann,Dov Lichtenberg,Zohar Neiman J. Chem. Soc. Perkin Trans. 1 1973 793
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2. Reactions of 2-, 6-, and 8-monosubstituted 1- and 3-methylpurines with hydroxide ions in waterRodney J. Badger,Gordon B. Barlin J. Chem. Soc. Perkin Trans. 1 1976 151
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